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Compound of Interest

Compound Name: endo-BCN-PEG8-NHS ester

Cat. No.: B607323 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with endo-BCN-PEG8-NHS ester. Adherence to

these procedures is vital for ensuring personal safety and maintaining experimental integrity.

Chemical and Physical Properties
A summary of the key properties of endo-BCN-PEG8-NHS ester is provided below. This

information is critical for safe handling and storage.

Property Value Source

CAS Number 1608140-48-2 [1][2][3]

Molecular Formula C34H54N2O14 [2][3]

Molecular Weight 714.8 g/mol [1][2][3]

Purity ≥95% [1][4]

Storage Temperature -20°C [1][3]

Solubility Soluble in DMSO, DMF, DCM [3]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling endo-BCN-PEG8-
NHS ester to minimize exposure and ensure safety.
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PPE Category Item Specification Rationale

Hand Protection
Nitrile or Butyl Rubber

Gloves

Powder-free,

chemical-resistant.

Double gloving is

recommended.

Protects against skin

contact and

absorption. NHS

esters can react with

moisture, so keeping

them dry is essential.

Body Protection
Laboratory Coat or

Gown

Long-sleeved, with a

solid front and tight-

fitting cuffs.[5]

Prevents

contamination of

personal clothing and

skin.

Eye and Face

Protection

Safety Goggles and

Face Shield

Goggles should

provide a complete

seal around the eyes.

A face shield offers

additional protection

against splashes.

Protects eyes and

face from accidental

splashes of the

chemical or solvents.

Respiratory Protection
N95 Respirator or

higher

Recommended when

handling the powder

form to avoid

inhalation.

Prevents inhalation of

fine particles of the

compound.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the key steps for the safe handling of endo-BCN-PEG8-NHS ester from

receipt to use in an experiment.

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the compound at –20 °C in a tightly sealed, moisture- and light-protected container.

[1]

Log the receipt date and relevant details in the laboratory inventory.
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Preparation for Use:

Before opening, allow the container to equilibrate to room temperature in a desiccator to

prevent condensation of moisture, which can hydrolyze the NHS ester.

Work in a well-ventilated fume hood.

Don the appropriate PPE as detailed in the table above.

Weighing and Dissolving:

Weigh the desired amount of the compound in a clean, dry container.

Use anhydrous solvents such as DMF or DMSO to dissolve the compound.[1] The NHS

ester group is susceptible to hydrolysis.[1]

Reaction Setup:

Add the dissolved endo-BCN-PEG8-NHS ester to the reaction mixture. The NHS ester

will react with primary amines to form stable amide bonds, while the BCN group can

participate in copper-free SPAAC click chemistry with azides.[1][4]

Keep reaction vessels sealed to the extent possible to minimize exposure to air and

moisture.

Post-Reaction Quenching and Workup:

Quench any unreacted NHS ester by adding a solution containing a primary amine (e.g.,

Tris or glycine buffer).

Follow standard laboratory procedures for product purification.

Disposal Plan
Proper disposal of endo-BCN-PEG8-NHS ester and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Chemical Waste:
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Collect all waste containing the compound, including unused solutions and reaction

byproducts, in a designated and clearly labeled hazardous waste container.

Do not dispose of this chemical down the drain. While polyethylene glycol (PEG) is

biodegradable, it's important to avoid releasing it into wastewater systems.[6]

Contaminated Materials:

Dispose of all contaminated materials, such as gloves, pipette tips, and weighing paper, in

a designated solid hazardous waste container.

Empty Containers:

Rinse empty containers with a suitable solvent (e.g., acetone or ethanol).

Collect the rinseate as hazardous waste.

Deface the label on the empty container before disposing of it as regular laboratory glass

or plastic waste, in accordance with institutional guidelines.
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Caption: Workflow for handling endo-BCN-PEG8-NHS ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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